Cas no 13879-35-1 (1,12-Diisocyanatododecane)
1,12-Diisocyanatododecane is a long-chain aliphatic diisocyanate with the chemical formula C₁₄H₂₄N₂O₂. It features two reactive isocyanate groups separated by a dodecane spacer, offering flexibility and uniform crosslinking in polyurethane and polyurea formulations. Its aliphatic structure contributes to enhanced UV stability, chemical resistance, and mechanical durability in cured materials. The extended hydrocarbon chain promotes low volatility and improved handling compared to shorter-chain diisocyanates. This compound is particularly suited for high-performance coatings, adhesives, and elastomers requiring thermal and hydrolytic stability. Its symmetrical design ensures consistent reactivity, facilitating controlled polymerization processes in specialty polymer applications.
1,12-Diisocyanatododecane structure
Product Name:1,12-Diisocyanatododecane
CAS No:13879-35-1
MF:C14H24N2O2
MW:252.352563858032
MDL:MFCD00037051
CID:119995
PubChem ID:2733322
Update Time:2025-05-27
1,12-Diisocyanatododecane Chemical and Physical Properties
Names and Identifiers
-
- Dodecane,1,12-diisocyanato-
- 1,12-DIISOCYANATODODECANE
- 1,12-dodecamethylene diisocyanate
- 1,12-Dodecylene diisocyanate
- 1,2-diisocyanatododecane
- Dodecandiyldiisocyanat
- Dodecane,1,12-diisocyanato
- dodecane-1,12-diisocyanate
- dodecanediyl diisocyanate
- 1,12-Diisocyanatododecane,97%
- 1,12-DIISOCYANATODODECANE 97%
- AS-59621
- 1,12-di-isocyanatododecane
- 13879-35-1
- GFNDFCFPJQPVQL-UHFFFAOYSA-N
- DTXSID20369848
- dodecamethylene diisocyanate
- AKOS015913516
- 1,12-Diisocyanatododecane, 97%
- SCHEMBL21982
- Dodecane, 1,12-diisocyanato-
- DTXCID30320884
- DDI cpd
- 1,12-Diisocyanatododecane
-
- MDL： MFCD00037051
- Inchi： 1S/C14H24N2O2/c17-13-15-11-9-7-5-3-1-2-4-6-8-10-12-16-14-18/h1-12H2
- InChI Key： GFNDFCFPJQPVQL-UHFFFAOYSA-N
- SMILES： O=C=NCCCCCCCCCCCCN=C=O
Computed Properties
- Exact Mass: 252.18400
- Monoisotopic Mass: 252.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.4
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Color/Form: Not available
- Density: 0.94 g/mL at 25 °C(lit.)
- Boiling Point: 168-169 °C3 mm Hg(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.459(lit.)
- PSA: 58.86000
- LogP: 3.55900
- Solubility: Not available
1,12-Diisocyanatododecane Security Information
- Hazardous Material transportation number：UN 2206
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1(b)
- Safety Term：6.1(b)
- Packing Group：III
- Risk Phrases：R20/21/22
- HazardClass：6.1(b)
- PackingGroup：III
1,12-Diisocyanatododecane Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,12-Diisocyanatododecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 341762-5G |
1,12-Diisocyanatododecane |
13879-35-1 | 5g |
¥2973.41 | 2023-12-08 | ||
| TRC | D190750-250mg |
1,12-Diisocyanatododecane |
13879-35-1 | 250mg |
$ 125.00 | 2022-06-05 | ||
| TRC | D190750-500mg |
1,12-Diisocyanatododecane |
13879-35-1 | 500mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D190750-1000mg |
1,12-Diisocyanatododecane |
13879-35-1 | 1g |
$ 330.00 | 2022-06-05 | ||
| A2B Chem LLC | AA58860-5g |
Dodecane, 1,12-diisocyanato- |
13879-35-1 | 97% | 5g |
$941.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1041095-5g |
Dodecane, 1,12-diisocyanato- |
13879-35-1 | 97% | 5g |
$660 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1041095-5g |
Dodecane, 1,12-diisocyanato- |
13879-35-1 | 97% | 5g |
$640 | 2024-06-08 | |
| Aaron | AR001A9K-5g |
Dodecane, 1,12-diisocyanato- |
13879-35-1 | 5g |
$596.00 | 2025-02-10 | ||
| eNovation Chemicals LLC | Y1041095-5g |
Dodecane, 1,12-diisocyanato- |
13879-35-1 | 97% | 5g |
$660 | 2025-02-27 |
1,12-Diisocyanatododecane Related Literature
-
Yulin Cui,Mei Tan,Aidi Zhu,Mingyu Guo J. Mater. Chem. B 2015 3 2834
-
Su-Young Moon,Eunkyung Jeon,Jae-Sung Bae,Minseon Byeon,Ji-Woong Park Polym. Chem. 2014 5 1124
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- 2525-62-4(Hexyl isocyanate)
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